3-fluoro-4-methoxy-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)benzamide
Description
3-Fluoro-4-methoxy-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)benzamide is a benzamide derivative characterized by a fluorinated and methoxy-substituted aromatic ring linked to a tetrahydro-2H-pyran scaffold bearing a thiophen-2-yl group. This compound combines a benzamide core with heterocyclic and aliphatic moieties, which are common in pharmaceuticals targeting enzyme inhibition or receptor modulation. The fluorine atom enhances metabolic stability, while the methoxy group may influence electronic properties and binding interactions.
Properties
IUPAC Name |
3-fluoro-4-methoxy-N-(4-thiophen-2-yloxan-4-yl)benzamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FNO3S/c1-21-14-5-4-12(11-13(14)18)16(20)19-17(6-8-22-9-7-17)15-3-2-10-23-15/h2-5,10-11H,6-9H2,1H3,(H,19,20) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KERLJWYIRHGRIP-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2(CCOCC2)C3=CC=CS3)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FNO3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
3-fluoro-4-methoxy-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)benzamide is a complex organic compound notable for its potential biological activities, particularly in medicinal chemistry. This compound features a fluorine atom, a methoxy group, and a thiophene moiety, which contribute to its unique properties and interactions with biological targets.
Chemical Structure and Properties
The molecular formula of 3-fluoro-4-methoxy-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)benzamide is , with a molecular weight of approximately 357.46 g/mol. Its structure includes:
- Fluorine atom : Enhances lipophilicity and metabolic stability.
- Methoxy group : Potentially increases solubility and affects binding interactions.
- Thiophene ring : Contributes to the electronic properties and may influence pharmacological activity.
Biological Activity
Recent studies have indicated that 3-fluoro-4-methoxy-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)benzamide exhibits significant biological activities, including:
-
Antitumor Activity :
- The compound has demonstrated broad-spectrum antitumor effects against various cancer cell lines, including those resistant to multidrug treatment (MDR1). This suggests its potential as a therapeutic agent in oncology.
- Mechanism of Action :
- Pharmacological Profile :
Data Table: Biological Activity Summary
| Activity Type | Observations | References |
|---|---|---|
| Antitumor | Broad-spectrum activity against cancer cell lines | |
| Mechanism | Interaction with enzymes/receptors | |
| Resistance Modulation | Effective against MDR1 expressing cells |
Case Studies
Several case studies have highlighted the efficacy of compounds structurally similar to 3-fluoro-4-methoxy-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)benzamide:
-
Case Study on Antitumor Efficacy :
- A study involving various derivatives showed that modifications to the benzamide structure significantly impacted the antitumor potency, suggesting that further structural optimization could enhance efficacy against specific cancer types.
-
Resistance Mechanisms :
- Research into multidrug resistance mechanisms has revealed that compounds like this one can potentially reverse resistance by inhibiting efflux pumps such as P-glycoprotein (MDR1), thereby increasing intracellular drug accumulation.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Key Differences
The following compounds share structural motifs with the target molecule, enabling comparisons of physicochemical and biological properties:
Physicochemical and Spectral Comparisons
Melting Points :
- Thiophene-containing analogs (e.g., compound 4b ) exhibit higher melting points (~230°C) due to planar aromatic systems, while aliphatic tetrahydro-2H-pyran derivatives (e.g., ABT-199) have lower melting points (175–178°C ).
- The target compound’s melting point is expected to fall within 180–250°C, typical for rigid benzamides with heterocycles.
Spectral Data :
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
